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Chemical Profile and Occurrence

Table 1: Solanidine Profile and Occurrence in Solanaceae

Aspect Description

Chemical Nature Poisonous steroidal alkaloid (aglycone) [1]
IUPAC Name Solanid-5-en-33-ol [1]

Molecular Formula C27H43NO [1]

Molar Mass 397.647 g-mol—1 [1]

Primary Plant Source Potato (Solanum tuberosum) [1]

Common Glycoalkaloid Forms o-Solanine, a-Chaconine (hydrolyze to release solanidine) [1]

Other Occurrences Tomato, Eggplant, Solanum americanum, Solanum dulcamara [1]

In plants, solanidine is primarily found as part of glycoalkaloid molecules like a-solanine and a-chaconine
[1]. Upon human consumption, the sugar moieties of these glycoalkaloids are hydrolyzed in the body,

releasing the solanidine aglycone [1]. It can be stored in the body for prolonged periods and has been
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investigated as a biomarker for cytochrome P450 CYP2D6 enzyme activity, which is relevant for drug

metabolism studies [1].

Biosynthesis Pathway

The complete biosynthetic pathway of solanidine-derived glycoalkaloids in potatoes was recently fully
elucidated. The pathway diverges from the common spirosolane pathway via a key dioxygenase, and is

completed by two newly discovered reductases.

Key Enzymes

(CholesteroD (DPS (Dioxygenase)) (RPGl (Reductase)) (RPGZ (Reductase))

Common Pathway
P450s, DOX, Transaminase)

Spirosolane-type
Glycoalkaloids

DPS
Ring Rearrangement)
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Solanidine glycoalkaloid biosynthesis pathway. DPS, RPG1, and RPG2 are key enzymes [2] [3].

The biosynthesis of solanidine-type compounds begins from cholesterol and shares early steps with
spirosolane-type alkaloids (common to tomatoes and potatoes) involving cytochrome P450s, a dioxygenase

(16DOX/GAMEL11), and an aminotransferase [3]. The pathway then diverges due to a key enzyme:

e DPS (Dioxygenase for Potato Solanidane synthesis): A 2-oxoglutarate dependent dioxygenase
that catalyzes the ring-rearrangement from the spirosolane skeleton to the solanidane skeleton
(found in potatoes) via C-16 hydroxylation [3]. This evolutionary adaptation led to the emergence of
toxic solanidane glycoalkaloids in potato [3].

Recent research has identified the final steps completing the biosynthesis:

e RPG1 and RPG2 (Reductase for Potato Glycoalkaloid biosynthesis 1 & 2): Two reductases that
sequentially convert the DPS product, zwittersolanine, first to 16-iminiumsolanine (via RPG1) and
then to the final product, a-solanine (via RPG2) [2] [4]. Knockout of both genes halts a-solanine
production, leading to zwittersolanine accumulation [2].

Key Experimental Insights

1. Identifying DPS Function [3]

¢ Methodology: Gene silencing (RNAI) of DPS in potato plants, combined with feeding experiments on
SGA-deficient potato hairy roots and use of enzyme inhibitors.

¢ Key Findings: DPS-silenced plants showed ~80% reduction in solanidane glycoalkaloids (a-
solanine, a-chaconine) and significant accumulation of spirosolane glycoalkaloids (a-solamarine, 3-
solamarine). Feeding spirosolanes to roots restored solanidane production, which was inhibited by a
dioxygenase-specific inhibitor.

2. Elucidating Final Steps with RPG1 and RPG2 [2]

¢ Methodology: Co-expression analysis to identify candidate genes, knockout via CRISPR/Cas9 in
potato hairy roots, and in vitro functional characterization of recombinant RPG1 and RPG2 enzymes
with structural determination of products by NMR.

¢ Key Findings: Double knockout rpg1/rpg2 hairy roots completely halted a-solanine production and
accumulated zwittersolanine. The in vitro assay confirmed the sequential reduction steps: RPG1
converts zwittersolanine to 16-iminiumsolanine, and RPG2 further converts it to a-solanine.
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Research Implications and Applications

Understanding solanidine biosynthesis opens several avenues for application:

e Developing Safer Crops: Manipulating DPS, RPG1, or RPG2 genes through breeding or
biotechnology can create potato varieties with reduced levels of toxic glycoalkaloids [2] [3].

¢ Utilizing Agricultural Waste: Solanidine is an important precursor for synthesizing steroid
hormones like 16-Dehydropregnenolone Acetate (16-DPA), used in producing progesterone and
cortisone. This offers a way to valorize waste from potato farming [1].

¢ Understanding Metabolic Diversity: Research on enzymes like GAMES reveals how evolution of
cytochrome P450s shaped stereochemical diversity (25S vs 25R isomers) of steroidal alkaloids
across Solanum species [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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